N-[(R)-Cyclopropyl(4-nitrophenyl)oxidosulphanylidene]-2,2,2-trifluoroacetamide

• Molecular Formula: C11H9F3N2O4S
• Molecular Weight: 322.26 g/mol
• IUPAC Name: N-[cyclopropyl-(4-nitrophenyl)-oxo-λ6-sulfanylidene]-2,2,2-trifluoroacetamide
• InChI: InChI=1S/C11H9F3N2O4S/c12-11(13,14)10(17)15-21(20,9-5-6-9)8-3-1-7(2-4-8)16(18)19/h1-4,9H,5-6H2
• InChI Key: SBZSIIWCGJHCQN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1S(=NC(=O)C(F)(F)F)(=O)C2=CC=C(C=C2)[N+](=O)[O-]

Description

N-[(R)-Cyclopropyl(4-nitrophenyl)oxidosulphanylidene]-2,2,2-trifluoroacetamide is a useful research compound. Its molecular formula is C11H9F3N2O4S and its molecular weight is 322.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.58 g (3.58 mmol) of rhodium(II) acetate dimer was added, under argon, to a suspension of 15.1 g (71.53 mmol) (RS)-1-cyclopropane sulfinyl-4-nitrobenzene, 17.8 g (157.37 mmol) trifluoroacetamide, 38.0 g (118.02 mmol) iodobenzene diacetate and 12.7 g (314.73 mmol) magnesium oxide in 801 ml DCM and stirred overnight at room temperature. The mixture was filtered through Celite with suction and concentrated by evaporation. The residue that remained was purified chromatographically (hexane/ethyl acetate 2:1). 18.0 g (55.97 mmol; yield: 78%) of the product was obtained.